Cas no 21323-08-0 (1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]-)

1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]- structure
21323-08-0 structure
Product name:1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]-
CAS No:21323-08-0
MF:C18H16Cl2N6O4
MW:451.263441085815
CID:286190
PubChem ID:268384

1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]-
    • 21323-08-0
    • N,N'-(Piperazine-1,4-diyl)bis[1-(4-chloro-3-nitrophenyl)methanimine]
    • DTXSID70943859
    • Inchi: InChI=1S/C18H16Cl2N6O4/c19-15-3-1-13(9-17(15)25(27)28)11-21-23-5-7-24(8-6-23)22-12-14-2-4-16(20)18(10-14)26(29)30/h1-4,9-12H,5-8H2/b21-11+,22-12+
    • InChI Key: BUMHDHHMVGTQLX-XHQRYOPUSA-N
    • SMILES: O=[N+](C1=CC(/C=N/N2CCN(/N=C/C3=CC=C(Cl)C([N+]([O-])=O)=C3)CC2)=CC=C1Cl)[O-]

Computed Properties

  • Exact Mass: 450.06128
  • Monoisotopic Mass: 450.061008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.7
  • Topological Polar Surface Area: 123

Experimental Properties

  • Density: 1.51
  • Boiling Point: 660.5°C at 760 mmHg
  • Flash Point: 353.3°C
  • Refractive Index: 1.681
  • PSA: 117.48
  • LogP: 4.71760

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd